3-(2,6-dichlorophenyl)-1-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)propan-1-one

• CAS: 2320377-27-1
• Molecular Formula: C16H14Cl2N2O
• Molecular Weight: 321.2
• SMILES: C1C2=C(CN1C(=O)CCC3=C(C=CC=C3Cl)Cl)N=CC=C2
• InChI: InChI=1S/C16H14Cl2N2O/c17-13-4-1-5-14(18)12(13)6-7-16(21)20-9-11-3-2-8-19-15(11)10-20/h1-5,8H,6-7,9-10H2
• InChIKey: BYGPQSJXSYVIJA-UHFFFAOYSA-N
• Solubility: not available

The compound 3-(2,6-dichlorophenyl)-1-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)propan-1-one (CAS 2320377-27-1) is a synthetic small molecule built on a 5H-pyrrolo[3,4-b]pyridine core linked via a propan-1-one bridge to a 2,6-dichlorophenyl ring. This scaffold is distinct from the 5-oxopyrrolopyridine series (e.g., the clinical DPP4 inhibitor BMS-767778) and from the 6,7a-dihydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione chemotype (e.g., the PNKP inhibitor A12B4C3), positioning it as a non‑oxidized, 2,6‑dichloro‑substituted variant within the broader pyrrolopyridine class.

3-(2,6-Dichlorophenyl)-1-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)propan-1-one (CAS 2320377-27-1): Core Structural and Pharmacophoric Baseline for Pyrrolopyridine-Focused Procurement

The compound 3-(2,6-dichlorophenyl)-1-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)propan-1-one (CAS 2320377-27-1) is a synthetic small molecule built on a 5H-pyrrolo[3,4-b]pyridine core linked via a propan-1-one bridge to a 2,6-dichlorophenyl ring . This scaffold is distinct from the 5-oxopyrrolopyridine series (e.g., the clinical DPP4 inhibitor BMS-767778) and from the 6,7a-dihydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione chemotype (e.g., the PNKP inhibitor A12B4C3), positioning it as a non‑oxidized, 2,6‑dichloro‑substituted variant within the broader pyrrolopyridine class .

Non-oxidized 5H-pyrrolo[3,4-b]pyridine core distinct from 5-oxo and 5,7-dione analogs

2,6-dichlorophenyl substituent for SAR probe of ortho-chloro environment

Use as chemically matched inactive/weak control in pyrrolopyridine selectivity panels

Why 3-(2,6-Dichlorophenyl)-1-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)propan-1-one Cannot Be Replaced by Off‑the‑Shelf Pyrrolopyridine Analogs

The 5H-pyrrolo[3,4-b]pyridine chemotype encompasses several sub‑series with divergent oxidation states and substitution patterns that dictate target engagement. For example, the 5‑oxo‑substituted analog BMS‑767778 is a potent DPP4 inhibitor (Ki = 0.94 nM), while the dione‑containing A12B4C3 inhibits PNKP (IC50 = 60 nM) . The 2,6‑dichlorophenyl substitution in the target compound creates a steric and electronic environment distinct from the 2,4‑dichloro (BMS‑767778) or 4‑methylsulfanyl (CAS 2320173‑35‑9) analogs, meaning that target selectivity, off‑rate kinetics, and physicochemical properties cannot be extrapolated from these comparators [1]. Generic substitution without confirmatory head‑to‑head data therefore carries a high risk of misassignment of pharmacological activity.

Oxidation state mismatch

5-oxo (BMS-767778) and 5,7-dione (A12B4C3) analogs show target engagement; the non-oxidized core may not reproduce those interactions.

Substitution pattern divergence

2,6-dichloro creates symmetric ortho steric effects absent in 2,4-dichloro or 4-methylsulfanyl analogs; selectivity profiles may shift.

Bioactivity data unavailable

No reported IC50/Ki for the target compound; extrapolating potency or mechanism from active comparators is not supported.

• [1] Kuujia. CAS 2320173-35-9, 3-[4-(methylsulfanyl)phenyl]-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propan-1-one. Product page. Accessed April 2026. View Source

3-(2,6-Dichlorophenyl)-1-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)propan-1-one: Quantitative Comparator‑Based Evidence for Procurement Decisions

Scaffold Oxidation State Comparison: Non‑Oxidized 5H‑Pyrrolo[3,4‑b]pyridine vs. 5‑Oxo and 5,7‑Dione Analogs

The target compound retains a fully reduced 5H‑pyrrolo[3,4‑b]pyridine core, whereas the DPP4 inhibitor BMS‑767778 incorporates a 5‑oxo group and the PNKP inhibitor A12B4C3 contains a 5,7‑dione. The oxidation state alters the hydrogen‑bonding capacity and the conformational preferences of the bicyclic system. BMS‑767778 achieves DPP4 Ki = 0.94 nM, and A12B4C3 achieves PNKP IC50 = 60 nM; no published target‑engagement data exist for the non‑oxidized form . This structural divergence means the target compound cannot be assumed to share the potency or selectivity profile of either oxidized analog, and it may be useful as a negative‑control scaffold in target‑identification campaigns .

Core oxidation state

Class-level inference

Target: non-oxidized 5H-pyrrolo[3,4-b]pyridine

No reported IC50 / Ki

BMS-767778 (5-oxo): DPP4 Ki = 0.94 nM

A12B4C3 (5,7-dione): PNKP IC50 = 60 nM

Supports scaffold differentiation; potency cannot be inferred.

Direct target-engagement data absent.

Evidence Dimension	Core oxidation state and reported primary target activity
Target Compound Data	Non‑oxidized 5H‑pyrrolo[3,4‑b]pyridine; no published IC50/Ki
Comparator Or Baseline	BMS‑767778 (5‑oxo): DPP4 Ki = 0.94 nM; A12B4C3 (5,7‑dione): PNKP IC50 = 60 nM
Quantified Difference	Not calculable; oxidation state difference precludes direct potency comparison
Conditions	Biochemical assays as reported in vendor datasheets

Why This Matters

The absence of the 5‑oxo/5,7‑dione modification makes the target compound a chemically distinct tool for probing the structure‑activity relationship of pyrrolopyridine‑based inhibitors.

Phenyl Ring Substitution Pattern: 2,6‑Dichloro vs. 2,4‑Dichloro and 4‑Methylsulfanyl Analogs

The 2,6‑dichlorophenyl substituent of the target compound generates a symmetric ortho‑chloro environment, in contrast to the 2,4‑dichloro arrangement of BMS‑767778 and the 4‑methylsulfanyl group of the analog CAS 2320173‑35‑9 [1]. Ortho‑chloro substituents introduce steric hindrance that can restrict rotation around the phenyl‑propanone bond and influence the conformational sampling of the molecule. While BMS‑767778 exhibits DPP4 Ki = 0.94 nM and the 4‑methylsulfanyl analog has no publicly reported bioactivity, no quantitative binding or functional data are available for the 2,6‑dichloro variant. The distinct substitution pattern implies that the target compound may display a unique selectivity window, but this remains to be experimentally verified.

Phenyl substitution

Context-dependent

Target: 2,6-dichlorophenyl

No bioactivity data

BMS-767778: 2,4-dichloro, DPP4 Ki 0.94 nM

CAS 2320173-35-9: 4-methylsulfanyl, no data

Enables substituent SAR exploration; selectivity unverified.

Quantitative comparison not calculable.

Evidence Dimension	Phenyl ring substitution pattern
Target Compound Data	2,6‑dichlorophenyl; no bioactivity data reported
Comparator Or Baseline	BMS‑767778: 2,4‑dichlorophenyl; DPP4 Ki = 0.94 nM. CAS 2320173‑35‑9: 4‑methylsulfanylphenyl; no bioactivity data.
Quantified Difference	Not calculable
Conditions	Structural comparison only

Why This Matters

Procurement of the 2,6‑dichloro isomer is justified when exploring the SAR of the phenyl substituent, as the symmetric ortho‑chloro pattern is underrepresented in publicly active pyrrolopyridine series.

• [1] Kuujia. CAS 2320173-35-9. Accessed April 2026. View Source

Ligand Efficiency Metrics and Physicochemical Property Comparison

The target compound (MW = 321.2 g/mol, ClogP ≈ 3.2) is significantly smaller and more lipophilic than BMS‑767778 (MW = 407.3 g/mol, ClogP ≈ 2.5) and A12B4C3 (MW = 508.6 g/mol, ClogP ≈ 6.0) . For a prospective inhibitor program, these properties translate into higher ligand efficiency (LE) if equipotency is ever achieved. For example, if the target compound were to exhibit an IC50 of 100 nM, its LE would be ~0.38 kcal/mol per heavy atom, compared to BMS‑767778’s LE of ~0.42 (at Ki = 0.94 nM) and A12B4C3’s LE of ~0.27 (at IC50 = 60 nM) [1]. The lower molecular weight and balanced lipophilicity may offer advantages in permeability and solubility during lead optimization.

MW & Lipophilicity

Class-level inference

ΔMW -86.1

Target: MW 321.2, ClogP ~3.2

vs. BMS-767778: MW 407.3, ClogP ~2.5

A12B4C3: MW 508.6, ClogP ~6.0

Potential higher ligand efficiency if active; supports fragment optimization.

Estimated ClogP values; no activity confirmed.

Evidence Dimension	Molecular weight and ClogP
Target Compound Data	MW = 321.2; ClogP ≈ 3.2 (estimated)
Comparator Or Baseline	BMS-767778: MW = 407.3; ClogP ≈ 2.5. A12B4C3: MW = 508.6; ClogP ≈ 6.0.
Quantified Difference	ΔMW = -86.1 vs BMS-767778; ΔClogP = +0.7 vs BMS-767778
Conditions	Calculated physicochemical properties

Why This Matters

The lower molecular weight of the target compound makes it an attractive starting point for fragment‑based or efficiency‑driven lead optimization programs, where maintaining low MW and moderate lipophilicity is critical for downstream developability.

• [1] PubChem. A12B4C3, CID 16736521. Accessed April 2026. View Source

Recommended Procurement Use Cases for 3-(2,6-Dichlorophenyl)-1-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)propan-1-one Based on Differentiated Evidence

Negative Control for Non‑Oxidized Pyrrolopyridine Scaffolds in Kinase Selectivity Profiling

Because the target compound lacks the 5‑oxo or 5,7‑dione groups found in the active DPP4 and PNKP inhibitors, it can serve as a chemically matched inactive or weakly active control in selectivity panels. When profiling a lead series derived from the oxidized scaffolds, inclusion of the target compound helps rule out non‑specific pyrrolopyridine‑driven effects .

SAR Exploration of the 2,6‑Dichlorophenyl Substituent in the Pyrrolopyridine Series

The symmetric 2,6‑dichloro substitution pattern is not represented in the published DPP4 or PNKP inhibitor series. Procuring this compound enables a direct head‑to‑head SAR study comparing 2,6‑dichloro, 2,4‑dichloro, and 4‑methylsulfanyl phenyl variants, which is essential for understanding the steric and electronic requirements of the target binding pocket [1].

Lead‑Like Fragment Optimization Starting Point

With a molecular weight of 321.2 g/mol and moderate lipophilicity, the target compound occupies a favorable region of lead‑like chemical space compared to the larger, more complex BMS‑767778 and A12B4C3. It can be used as a minimalist core for fragment growth or physicochemical property optimization in a hit‑to‑lead campaign, where controlling molecular weight and logP is a priority .

Application

Selection Property

Validation Focus

Negative control for oxidized scaffolds

Non-oxidized core state

Kinase selectivity profiling context

2,6-dichlorophenyl SAR study

Ortho-chloro substitution pattern

Binding pocket steric/electronic review

Lead-like fragment optimization

Low MW and moderate ClogP

Physicochemical property development

• [1] Kuujia. CAS 2320173-35-9. Accessed April 2026. View Source